Cas no 1007024-21-6 (1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 1007024-21-6
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5981072
• PubChem ID: 16801482
• Update Time: 2025-10-23

1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one
• 1-[4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]ethanone
• 1-(4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)ethanone
• 1007024-21-6
• AKOS002281894
• F2065-0524
• SR-01000910377-1
• SR-01000910377

• Inchi： 1S/C16H19N3O3S/c1-11-16(12(2)19(17-11)13(3)20)23(21,22)18-9-8-14-6-4-5-7-15(14)10-18/h4-7H,8-10H2,1-3H3
• InChI Key： SOSMYUSDILYQPP-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)C

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Additional information on 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one

Recent Advances in the Study of 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one (CAS: 1007024-21-6)

The compound 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one (CAS: 1007024-21-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the tetrahydroisoquinoline sulfonyl moiety is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, making it a viable candidate for further drug development. These findings are supported by recent publications in high-impact journals, which provide detailed mechanistic insights and validation of its therapeutic potential.

Despite these advancements, challenges remain in terms of optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on conducting comprehensive toxicity studies and exploring synergistic effects with existing therapeutic agents. The integration of multi-omics approaches, such as proteomics and metabolomics, is expected to provide a deeper understanding of its mode of action and potential applications in personalized medicine.

In conclusion, 1-[3,5-dimethyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-1H-pyrazol-1-yl]ethan-1-one represents a promising scaffold for the development of novel therapeutics. Continued research efforts are essential to fully unlock its potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its implications for human health.